Cas no 2227757-40-4 (rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one)

• Product Name: rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one
• CAS No: 2227757-40-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6529252
• PubChem ID: 165781041
• Update Time: 2025-06-10

rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one
• 2227757-40-4
• EN300-1637656
• rac-1-[(1R,2R)-2-hydroxy-2-methylcyclohexyl]ethan-1-one

• Inchi： 1S/C9H16O2/c1-7(10)8-5-3-4-6-9(8,2)11/h8,11H,3-6H2,1-2H3/t8-,9+/m0/s1
• InChI Key： GJYRFALFMFHPMB-DTWKUNHWSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1C(C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one

Professional Introduction to Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one (CAS No. 2227757-40-4)

Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one is a bioactive compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This organic molecule, with the CAS number 2227757-40-4, belongs to a class of compounds that exhibit promising pharmacological activities. The compound's stereochemistry, specifically its (1R,2R) configuration, plays a crucial role in determining its biological efficacy and interaction with biological targets.

The chemical structure of Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one features a cyclohexane ring substituted with a hydroxyl group and a methyl group at the 2-position, along with an ethanone moiety at the 1-position. This arrangement contributes to its molecular flexibility, allowing it to interact with various biological receptors and enzymes. The presence of both hydroxyl and carbonyl functional groups enhances its reactivity, making it a valuable scaffold for drug design and development.

In recent years, there has been growing interest in the synthesis and characterization of this compound due to its potential applications in medicinal chemistry. Researchers have been exploring its biochemical properties and evaluating its efficacy in various preclinical models. The compound's ability to modulate key signaling pathways has made it a subject of extensive study in the quest for novel therapeutic agents.

One of the most compelling aspects of Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one is its stereochemical specificity. The (1R,2R) configuration is critical for its biological activity, as demonstrated by numerous studies that highlight the importance of enantioselectivity in drug development. This specificity ensures that the compound interacts selectively with target proteins, minimizing off-target effects and enhancing therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction modes of Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one with biological targets. These studies have provided valuable insights into its mechanism of action and have guided the optimization of its chemical structure for improved efficacy and safety. The integration of high-throughput screening techniques has further accelerated the discovery process, allowing for rapid identification of lead compounds.

The pharmacokinetic profile of Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one has also been extensively studied. Its favorable solubility and metabolic stability make it an attractive candidate for further development into a clinical drug. Additionally, its low toxicity profile suggests that it may be well-tolerated in humans, which is a critical factor in drug development.

In conclusion, Rac-1-(1R,2R)-2-hydroxy-2-methylcyclohexylethan-1-one (CAS No. 2227757-40-4) is a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure, stereochemical specificity, and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, this compound is poised to play a vital role in the discovery and development of novel therapeutic agents.